Cas no 61826-40-2 ((2-phenylcyclopropyl)methanol, Mixture of diastereomers)

• Product Name: (2-phenylcyclopropyl)methanol, Mixture of diastereomers
• CAS No: 61826-40-2
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD03931867
• CID: 955498
• PubChem ID: 317540
• Update Time: 2025-04-19

(2-phenylcyclopropyl)methanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• (2-Phenylcyclopropyl)methanol
• (+-)-(trans-2-Phenyl-cyclopropyl)-methanol
• (2-phenylcyclopropyl)methan-1-ol
• [(1R,2R)-2-phenylcyclopropyl]methanol
• 2-phenylcyclopropanemethanol
• 2-phenyl-cyclopropanemethanol
• 2-phenylcyclopropylmethanol
• AC1L7W7V
• NSC249802
• SBB084422
• SureCN1834561
• trans-2-phenyl-1-cyclopropyl methanol
• trans-l-(hydroxymethyl)-2-phenylcyclopropane
• Cyclopropanemethanol, 2-phenyl-
• (Cis-2-phenylcyclopropyl)methanol
• (trans-2-phenylcyclopropyl)methanol
• rel-((1R,2S)-2-Phenylcyclopropyl)methanol
• CEZOORGGKZLLAO-UHFFFAOYSA-N
• 9271AB
• TR-2-PHENYLCYCLOPROPYLCARBINOL
• AK11
• (2-phenylcyclopropyl)methanol, Mixture of diastereomers
• DTXSID80875990
• DS-6442
• CS-0156344
• 2-phenyl-1-hydroxymethylcyclopropane
• MFCD03931867
• Y11022
• NSC-249802
• SCHEMBL1834561
• DTXSID10312101
• EN300-201124
• AKOS005216281
• DA-04373
• 61826-40-2
• AKOS016042176

• MDL： MFCD03931867
• Inchi： 1S/C10H12O/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
• InChI Key： CEZOORGGKZLLAO-UHFFFAOYSA-N
• SMILES： OCC1CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.089
• Boiling Point: 255.8°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.568
• PSA: 20.23
• LogP: 1.78240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives